Cas no 252238-71-4 (1,1':2',1''-Terphenyl, 4,4''-diethynyl-3',4',5',6'-tetrakis(4-ethynylphenyl)-)

1,1':2',1''-Terphenyl, 4,4''-diethynyl-3',4',5',6'-tetrakis(4-ethynylphenyl)- structure
252238-71-4 structure
Product Name:1,1':2',1''-Terphenyl, 4,4''-diethynyl-3',4',5',6'-tetrakis(4-ethynylphenyl)-
CAS No:252238-71-4
MF:C54H30
MW:678.816013813019
CID:1421362
PubChem ID:101089238
Update Time:2025-04-20

1,1':2',1''-Terphenyl, 4,4''-diethynyl-3',4',5',6'-tetrakis(4-ethynylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1':2',1''-Terphenyl, 4,4''-diethynyl-3',4',5',6'-tetrakis(4-ethynylphenyl)-
    • CS-0379338
    • 4,4''-Diethynyl-3',4',5',6'-tetrakis(4-ethynylphenyl)-1,1':2',1''-terphenyl
    • G76179
    • hexa-(4-ethynylphenyl)benzene
    • 252238-71-4
    • Inchi: 1S/C54H30/c1-7-37-13-25-43(26-14-37)49-50(44-27-15-38(8-2)16-28-44)52(46-31-19-40(10-4)20-32-46)54(48-35-23-42(12-6)24-36-48)53(47-33-21-41(11-5)22-34-47)51(49)45-29-17-39(9-3)18-30-45/h1-6,13-36H
    • InChI Key: RIQNCWADMZKTFM-UHFFFAOYSA-N
    • SMILES: C1(C2C=CC(C#C)=CC=2)C(C2C=CC(C#C)=CC=2)=C(C2C=CC(C#C)=CC=2)C(C2C=CC(C#C)=CC=2)=C(C2C=CC(C#C)=CC=2)C=1C1C=CC(C#C)=CC=1

Computed Properties

  • Exact Mass: 678.234750957g/mol
  • Monoisotopic Mass: 678.234750957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 12
  • Complexity: 1210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.2
  • Topological Polar Surface Area: 0Ų

1,1':2',1''-Terphenyl, 4,4''-diethynyl-3',4',5',6'-tetrakis(4-ethynylphenyl)- Pricemore >>

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